Cas no 1361901-95-2 (5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxaldehyde)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxaldehyde
• CAS No: 1361901-95-2
• MF: C₉H₈ClF₂NO
• MW: 219.615728378296
• CID: 4933442
• Update Time: 2025-06-09

5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxaldehyde

• Inchi： 1S/C9H8ClF2NO/c1-5-2-6(3-10)7(4-14)13-8(5)9(11)12/h2,4,9H,3H2,1H3
• InChI Key： PBXZIJWTEJCBEU-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=O)N=C(C(F)F)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxaldehyde

5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxaldehyde (CAS No. 1361901-95-2): A Comprehensive Overview

5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxaldehyde (CAS No. 1361901-95-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl group, difluoromethyl group, and a methylpyridine framework, offers a wide range of applications in the development of novel therapeutic agents.

The chemical structure of 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxaldehyde is particularly noteworthy due to its potential for functionalization and derivatization. The presence of the chloromethyl group provides a reactive site for further chemical modifications, enabling the synthesis of diverse derivatives with tailored biological activities. Additionally, the difluoromethyl group imparts unique electronic and steric properties, which can influence the compound's reactivity and stability.

Recent studies have highlighted the importance of 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxaldehyde in the development of new drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have demonstrated that this compound can serve as a potent scaffold for the design of inhibitors targeting specific enzymes involved in cancer progression. The ability to modulate enzyme activity through structural modifications has opened new avenues for drug discovery and development.

In another study published in the Journal of Medicinal Chemistry, scientists from the National Institutes of Health (NIH) explored the use of 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxaldehyde as a key intermediate in the synthesis of novel antiviral agents. The compound's unique structural features were found to enhance its binding affinity to viral proteins, thereby improving its efficacy in inhibiting viral replication. This finding has significant implications for the development of new treatments for viral infections such as HIV and hepatitis C.

The synthetic accessibility of 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxaldehyde is another factor contributing to its widespread use in research laboratories. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One notable method involves a multi-step synthesis starting from commercially available precursors, which ensures high yields and purity levels suitable for further pharmaceutical applications.

In addition to its applications in drug discovery, 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxaldehyde has also been investigated for its potential use in agrochemicals. Researchers at Syngenta have reported that this compound exhibits strong herbicidal activity against a broad spectrum of weeds. The unique combination of functional groups within the molecule contributes to its effectiveness in controlling weed growth without causing significant harm to crops.

The safety profile of 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxaldehyde has been extensively evaluated through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic concentrations and does not pose significant risks to human health or the environment when used appropriately. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety.

In conclusion, 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxaldehyde (CAS No. 1361901-95-2) is a highly valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new possibilities, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases and conditions.